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For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 390 is a fluorescent dye belonging to the coumarin family, designed for high-sensitivity

applications in life sciences research.[1] Characterized by its high fluorescence quantum yield,

significant Stokes shift, and good photostability, ATTO 390 is a versatile tool for labeling a wide

range of biomolecules, including proteins, DNA, and RNA.[1][2] Its moderate hydrophilicity and

low molecular weight make it suitable for a variety of applications, from single-molecule

detection to flow cytometry.[2][3] This guide provides an in-depth overview of the technical

properties of ATTO 390, detailed protocols for its use, and visualizations of experimental

workflows.

Core Technical Specifications
The optical and physical properties of ATTO 390 are summarized in the table below, providing

a comprehensive overview for experimental design.[2][4]
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Property Value Reference

Excitation Maximum (λex) 390 nm [2][4]

Emission Maximum (λem) 479 nm [2][4]

Molar Extinction Coefficient

(εmax)
2.4 x 10⁴ M⁻¹cm⁻¹ [4]

Fluorescence Quantum Yield

(Φf)
0.90 [4]

Fluorescence Lifetime (τfl) 5.0 ns [2][4]

Stokes Shift 89 nm [4]

Molecular Weight (Free Acid) 343.42 g/mol [4]

Structure Coumarin derivative [1][2]

Key Features and Applications
ATTO 390 offers several advantageous features for research applications:

High Fluorescence Yield and Photostability: Ensures bright and stable signals, crucial for

demanding applications like single-molecule imaging.[1]

Large Stokes Shift: The significant separation between excitation and emission maxima (89

nm) minimizes self-quenching and simplifies the selection of filter sets, leading to improved

signal-to-noise ratios.[4]

Versatile Conjugation Chemistries: ATTO 390 is available with a variety of reactive groups,

including NHS ester (for labeling primary amines), maleimide (for labeling thiols), and

azide/alkyne (for click chemistry), allowing for the straightforward labeling of a wide range of

biomolecules.[1]

Broad Application Spectrum: The dye is well-suited for a multitude of techniques, including:

Fluorescence Microscopy (including super-resolution techniques like STED)[3]
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Immunofluorescence (IF) and Immunocytochemistry (ICC)[2]

Flow Cytometry[3]

Fluorescence in situ Hybridization (FISH)[3]

Single-Molecule Detection and Tracking[1]

Förster Resonance Energy Transfer (FRET) studies

Experimental Protocols
Detailed methodologies for common applications of ATTO 390 are provided below. These

protocols are intended as a starting point and may require optimization for specific

experimental conditions.

Protein Labeling with ATTO 390 NHS Ester
This protocol describes the labeling of proteins, such as antibodies, with ATTO 390 NHS ester,

which reacts with primary amines (e.g., lysine residues).

Materials:

Protein to be labeled (in an amine-free buffer like PBS)

ATTO 390 NHS ester

Anhydrous, amine-free DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in the labeling buffer at a concentration of 1-5

mg/mL. If the protein is in a buffer containing amines (e.g., Tris), it must be dialyzed against

PBS.
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Dye Preparation: Immediately before use, dissolve the ATTO 390 NHS ester in DMSO or

DMF to a concentration of 1 mg/mL.

Conjugation Reaction: While gently stirring, add the dissolved ATTO 390 NHS ester to the

protein solution. The optimal molar ratio of dye to protein should be determined empirically,

but a starting point of a 5-10 fold molar excess of the dye is recommended.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

pre-equilibrated with PBS. The first colored band to elute is the labeled protein.

Determination of Degree of Labeling (DOL): The DOL can be calculated from the

absorbance of the protein (at 280 nm) and the dye (at 390 nm).

Storage: Store the labeled protein at 4°C for short-term use or at -20°C for long-term

storage.

Immunofluorescence Staining of Adherent Cells
This protocol outlines the use of an ATTO 390-conjugated secondary antibody for indirect

immunofluorescence.

Materials:

Cells grown on coverslips

Phosphate-Buffered Saline (PBS)

Fixation Solution: 4% paraformaldehyde in PBS

Permeabilization Solution: 0.1% Triton X-100 in PBS

Blocking Buffer: 1% BSA in PBST (PBS + 0.1% Tween 20)

Primary antibody (unlabeled)
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ATTO 390-conjugated secondary antibody

Mounting medium

Procedure:

Cell Fixation: Rinse cells with PBS, then fix with 4% paraformaldehyde for 10 minutes at

room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: Incubate the cells with 0.1% Triton X-100 in PBS for 10 minutes to

permeabilize the cell membranes.

Washing: Wash the cells three times with PBS for 5 minutes each.

Blocking: Block non-specific antibody binding by incubating the cells in 1% BSA in PBST for

30 minutes.

Primary Antibody Incubation: Incubate the cells with the primary antibody, diluted in blocking

buffer, for 1 hour at room temperature or overnight at 4°C.

Washing: Wash the cells three times with PBST for 5 minutes each.

Secondary Antibody Incubation: Incubate the cells with the ATTO 390-conjugated secondary

antibody, diluted in blocking buffer, for 1 hour at room temperature in the dark.

Washing: Wash the cells three times with PBST for 5 minutes each in the dark.

Mounting: Mount the coverslips onto microscope slides using an appropriate mounting

medium.

Imaging: Visualize the stained cells using a fluorescence microscope with appropriate filters

for ATTO 390 (Excitation: ~390 nm, Emission: ~480 nm).

Visualizations of Experimental Workflows and
Signaling Pathways
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The following diagrams, generated using the DOT language, illustrate common experimental

workflows and a conceptual signaling pathway where ATTO 390 can be employed.
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Caption: Workflow for labeling proteins with ATTO 390 NHS ester.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-dye-a-technical-guide-for-advanced-research-applications
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body-img#atto-390-dye-a-technical-guide-for-advanced-research-applications
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-dye-a-technical-guide-for-advanced-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cells on Coverslips

Fixation
(4% PFA)

Permeabilization
(0.1% Triton X-100)

Blocking
(1% BSA)

Primary Antibody
Incubation

ATTO 390 Secondary
Antibody Incubation

Mounting

Fluorescence
Microscopy

Click to download full resolution via product page

Caption: Indirect immunofluorescence staining workflow.
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Caption: Conceptual GPCR signaling pathway studied with an ATTO 390-labeled ligand.

Conclusion
ATTO 390 is a robust and versatile fluorescent dye with excellent photophysical properties that

make it a valuable tool for a wide array of research applications. Its high quantum yield, large

Stokes shift, and good photostability, combined with the availability of various reactive forms,

enable precise and sensitive labeling of biomolecules for advanced imaging and detection

techniques. The detailed protocols and workflow visualizations provided in this guide serve as a
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comprehensive resource for researchers and professionals in drug development, facilitating the

effective implementation of ATTO 390 in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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